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Executive Summary
4''-Hydroxyisojasminin is a naturally occurring secoiridoid glucoside that has been identified

in plant species of the Jasminum genus. This technical guide provides a comprehensive

overview of the current knowledge regarding its discovery, natural origin, and reported

biological activities. While specific details on its synthesis and precise signaling pathways

remain to be fully elucidated, this document summarizes the available data, outlines general

experimental approaches for its isolation, and discusses its potential therapeutic relevance

within the broader context of jasmonate signaling. The information is presented to aid

researchers and drug development professionals in understanding the current landscape and

identifying future research directions for this intriguing natural product.

Discovery and Origin
4''-Hydroxyisojasminin was first reported as a constituent of Jasminum mesnyi Hance (also

known as primrose jasmine), a plant belonging to the Oleaceae family.[1][2][3][4][5][6][7] The

initial isolation and characterization of this and other secoiridoid glucosides from J. mesnyi are

attributed to the work of Tanahashi and colleagues in the late 1980s. Secoiridoids are a class of

monoterpenoids characterized by the cleavage of the cyclopentane ring of iridoids. They are

prevalent in the Oleaceae family and are known for their diverse biological activities.[2][7]
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The natural origin of 4''-Hydroxyisojasminin is primarily the leaves of Jasminum mesnyi.[1][3]

This plant is native to China and is cultivated in various parts of the world as an ornamental

shrub.[1]

Physicochemical Properties
While detailed experimental data for the isolated 4''-Hydroxyisojasminin is not readily

available in the public domain, some of its basic properties have been reported:

Property Value Source

CAS Number 135378-09-5 N/A

Molecular Formula C26H38O13 N/A

Molecular Weight 558.57 g/mol N/A

Class Secoiridoid glucoside [2][7]

Biological Activities and Potential Therapeutic
Relevance
Direct studies on the biological activities of isolated 4''-Hydroxyisojasminin are limited.

However, extracts of Jasminum mesnyi, which contain this compound, have been investigated

for various pharmacological effects. It is important to note that these activities are due to the

combined effect of all constituents in the extract and not solely attributable to 4''-
Hydroxyisojasminin.
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Biological Activity
Plant
Extract/Fraction

Key Findings Reference(s)

Antioxidant Activity
90% Methanol extract

of J. mesnyi leaves

Demonstrated

significant free radical

scavenging activity

(IC50 = 25.27 µg/mL

in DPPH assay).

[3]

Aqueous extract of J.

mesnyi leaves

Showed moderate

free radical

scavenging activity

(IC50 = 71.84 µg/mL

in DPPH assay).

[3]

Anthelmintic Activity
Ethanolic extract of J.

mesnyi leaves

Exhibited significant

anthelmintic activity

against Eisenia fetida

(earthworm) at

concentrations of 20

mg/mL and 40 mg/mL.

These preliminary findings suggest that secoiridoid glucosides, including 4''-
Hydroxyisojasminin, may contribute to the observed antioxidant and anthelmintic properties

of Jasminum mesnyi extracts. Further studies with the purified compound are necessary to

confirm its specific biological activities and elucidate its mechanism of action.

Experimental Protocols
General Workflow for Isolation of Secoiridoid
Glycosides from Jasminum Species
While the specific, detailed experimental protocol for the isolation of 4''-Hydroxyisojasminin
from the original discovery paper is not accessible, a general workflow can be inferred from

phytochemical studies of Jasminum species. The following diagram illustrates a typical

procedure for the extraction and isolation of secoiridoid glycosides.
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Jasminum mesnyi leaves
(Air-dried and powdered)

Extraction
(e.g., with Methanol or Ethanol) Filtration Concentration

(Rotary Evaporation) Crude Extract Solvent Partitioning
(e.g., with n-Hexane, Ethyl Acetate, n-Butanol)

Polar Fraction
(n-Butanol or Aqueous)

Column Chromatography
(e.g., Silica Gel, Sephadex LH-20)

Further Purification
(e.g., Preparative HPLC) Isolated 4''-Hydroxyisojasminin

Cellular Stress

Jasmonate Biosynthesis

Signal Transduction

Wounding / Herbivory

α-Linolenic Acid

12-oxo-PDA

LOX, AOS, AOC

Jasmonic Acid (JA)

OPR3, β-oxidation

JA-Isoleucine (JA-Ile)
(Active Hormone)

JAR1

SCF(COI1) E3 Ubiquitin Ligase

binds to

JAZ Repressor Proteins

targets for degradation

MYC2 Transcription Factor

represses

Transcription of
JA-responsive Genes

activates
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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origin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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